Cas no 257-07-8 (Dibenz[b,f][1,4]oxazepine)

Dibenz[b,f][1,4]oxazepine structure
Dibenz[b,f][1,4]oxazepine structure
Product Name:Dibenz[b,f][1,4]oxazepine
CAS No:257-07-8
MF:C13H9NO
MW:195.216663122177
MDL:MFCD00449255
CID:266131
PubChem ID:9213
Update Time:2025-04-19

Dibenz[b,f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

    • Dibenz[b,f][1,4]oxazepine
    • benzo[b][1,4]benzoxazepine
    • dibenzo[b,f][1,4]oxazepine
    • Cr (lacrimator)
    • dibenz-(b,f)-1,4-oxazephine
    • Dibenz(b,f)-1,4-oxazepin
    • Dibenzoxazepine
    • EA 3547
    • NSC 293779
    • CR
    • benzo[b][1, 4]benzoxazepine
    • BDBM50318511
    • C1Q77A87V1
    • WLN: T C676 BO INJ
    • GTPL6472
    • HSDB 7598
    • DTXSID8059764
    • Q417922
    • AKOS000425281
    • NS00027945
    • UNII-C1Q77A87V1
    • Dibenz(b,4]oxazepine
    • NSC-293779
    • MS-2513
    • 2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
    • Agent CR
    • Dibenz[b,f]][1,4]oxazepine
    • MFCD00449255
    • DIBENZ(b,f)(1,4)OXAZEPINE
    • CR gas
    • 257-07-8
    • CHEMBL1085100
    • DIBENZ(B,F)(1,4)OXAZEPINE [HSDB]
    • benzo[b][1,5]benzoxazepine
    • SCHEMBL123289
    • BRN 0743986
    • Oprea1_455217
    • Dibenz[b,4]oxazepine
    • dibenz[b,f]-1,4-oxazepine
    • Dibenzo[b,f][1,4]oxazepine #
    • HMS1726B05
    • CCG-274908
    • STL353334
    • MDL: MFCD00449255
    • Inchi: 1S/C13H9NO/c1-3-7-12-10(5-1)9-14-11-6-2-4-8-13(11)15-12/h1-9H
    • InChI Key: NPUACKRELIJTFM-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 195.06847
  • Monoisotopic Mass: 195.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.6

Experimental Properties

  • Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 72 ºC
  • Boiling Point: 329.3±12.0 ºC (760 Torr),
  • Flash Point: 125.0±12.1 ºC,
  • Refractive Index: 1.6060 (estimate)
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • PSA: 26.03

Dibenz[b,f][1,4]oxazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB301618-100 mg
Dibenzo[b,f][1,4]oxazepine, 90%; .
257-07-8 90%
100mg
€221.50 2023-06-21
abcr
AB301618-100mg
Dibenzo[b,f][1,4]oxazepine, 90%; .
257-07-8 90%
100mg
€221.50 2024-06-09

Dibenz[b,f][1,4]oxazepine Related Literature

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.